Cas no 1314749-35-3 (9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid)

• Product Name: 9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid
• CAS No: 1314749-35-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 4693999
• Update Time: 2025-09-20

9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid

• Inchi： 1S/C14H13NO3/c16-13-9-3-1-2-4-11(9)15-12-7-8(14(17)18)5-6-10(12)13/h5-7,9H,1-4H2,(H,17,18)
• InChI Key： VFEWKGFNLIRGJI-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=CC=2N=C2CCCCC21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 415
• Topological Polar Surface Area: 66.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 478.8±45.0 °C at 760 mmHg
• Flash Point: 243.4±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

9-Oxo-5,6,7,8,8a,9-hexahydroacridine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines